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Compound of Interest

Compound Name:
Boc-2,4,6-Trifluoro-D-

Phenylalanine

Cat. No.: B1579696

Get Quote

Executive Summary & Core Properties
2,4,6-Trifluorophenylalanine is a non-canonical amino acid (ncAA) distinguished by its

symmetric fluorination pattern on the phenyl ring. Unlike mono-fluorinated variants, 2,4,6-F3-

Phe significantly alters the electronic distribution of the aromatic side chain without introducing

the extreme steric bulk of a pentafluorophenyl group.
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Property Value / Characteristic Relevance

Formula

C

H

F

NO

Molecular Weight 219.16 g/mol
+54 Da vs. Phenylalanine

(Phe)

Electronic Nature Electron-deficient ring

Inverts quadrupole moment;

promotes

-

stacking with electron-rich

rings (Tyr, Trp).

Hydrophobicity High
Increases burial propensity in

hydrophobic cores.

19F NMR ~ -105 to -115 ppm (approx)

3 chemically equivalent

Fluorines (assuming fast ring

flip) provide a simplified, high-

intensity singlet signal.

pKa (Sidechain) N/A (Non-ionizable)

Fluorine induction lowers the

pKa of the backbone

amine/carboxyl.

Chemical Synthesis Strategy
While 2,4,6-F3-Phe is commercially available, in-house synthesis is often required for isotopic

labeling (

C,
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N) or derivative creation. The Schöllkopf Bis-Lactim Ether Method is the gold standard for
generating enantiopure L-isomers.

Synthesis Workflow (Schöllkopf Method)
This protocol utilizes a chiral auxiliary to direct the stereochemistry of the alkylation step.[1]

Precursor Preparation: 2,4,6-trifluorobenzyl bromide is synthesized from 2,4,6-

trifluorotoluene via radical bromination (NBS/AIBN).

Chiral Auxiliary Formation: Cyclo(L-Val-Gly) is converted to the bis-lactim ether (Schöllkopf

reagent) using trimethyloxonium tetrafluoroborate.

Asymmetric Alkylation: The lithiated auxiliary (via n-BuLi at -78°C) attacks the benzyl

bromide. The isopropyl group of the valine moiety directs the incoming electrophile to the

trans face, ensuring L-configuration.

Hydrolysis: Mild acid hydrolysis releases the L-2,4,6-F3-Phe and recycles the valine methyl

ester.

Visualization: Synthesis Pathway
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Caption: Stereoselective synthesis of L-2,4,6-F3-Phe via Schöllkopf auxiliary to ensure high

enantiomeric excess.

Genetic Incorporation (Genetic Code Expansion)
To incorporate 2,4,6-F3-Phe into proteins in vivo, an orthogonal tRNA/synthetase pair is

required to suppress the amber stop codon (TAG).
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The Orthogonal System
Host:Escherichia coli (BL21-DE3 or C321.ΔA "recoded" strains).

Synthetase: Variants of Methanocaldococcus jannaschii Tyrosyl-tRNA Synthetase (MjTyrRS).

Note: While specific "2,4,6-F3-PheRS" mutants exist in proprietary libraries, polyspecific

MjTyrRS variants evolved for p-cyanophenylalanine (pCNF-RS) or p-azidophenylalanine

(pAzF-RS) often display cross-activity due to the similar steric volume of the trifluoro-

group compared to para-substituents.

Active Site Engineering: If evolving a specific pair, target residues Tyr32, Leu65, Phe108,

Gln109, Asp158, and Leu162 for mutagenesis to accommodate the electron-deficient ring

and fluorine sterics.

tRNA:M. jannaschii tRNA

(orthogonal to E. coli machinery).

Experimental Protocol: In Vivo Expression
Transformation: Co-transform E. coli with:

Plasmid A: Target Protein (gene with TAG codon) + Antibiotic 1.

Plasmid B: pEVOL-MjTyrRS (library or specific mutant) + Antibiotic 2.

Growth: Culture in 2xYT or Terrific Broth at 37°C until OD

reaches 0.6–0.8.

Induction & Supplementation:

Add 1 mM 2,4,6-F3-Phe (dissolved in minimal NaOH or DMSO).

Induce protein expression (e.g., 0.5 mM IPTG + 0.02% Arabinose).

Crucial Step: Lower temperature to 25°C or 30°C to prevent aggregation and allow proper

folding.
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Harvest: Pellet cells after 12–16 hours.

Purification: Standard Ni-NTA or ion exchange. Validation: Analyze via Mass Spectrometry

(Intact Protein MS) to confirm mass shift (+54 Da vs WT Phe).

Visualization: Genetic Incorporation Workflow
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Caption: Workflow for site-specific incorporation of 2,4,6-F3-Phe using orthogonal translation

systems.

Applications & Mechanistic Insight
A. 19F NMR Probe
2,4,6-F3-Phe is a superior NMR probe for studying protein dynamics because of its symmetry.
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Signal: The three fluorine atoms are chemically equivalent if the phenyl ring flips rapidly (fast

exchange on the NMR timescale). This results in a single, intense signal (3x intensity of

mono-F-Phe).

Conformational Locking: If the protein core packs tightly enough to stop ring flipping, the

signal splits into distinct peaks, providing a direct readout of local packing density and steric

constraint.

Chemical Shift Anisotropy (CSA): The symmetric distribution reduces CSA complications

compared to ortho-only substitution, yielding sharper lines at high fields.

B. Protein Stability & Engineering
Quadrupole Inversion:

Phenylalanine:[1] Electron-rich face (negative potential).

2,4,6-F3-Phe: Electron-deficient face (positive potential).

Mechanism:[2][3][4][5][6][7] This allows 2,4,6-F3-Phe to form strong face-to-face

-

stacking interactions with electron-rich aromatics (Phe, Tyr, Trp) that are electrostatically
forbidden for native Phe-Phe pairs.

Hydrophobicity: The C-F bond is highly hydrophobic. Replacing Phe with 2,4,6-F3-Phe in the

hydrophobic core often increases thermal stability (

) by eliminating cavity voids and reducing water accessibility.

C. Drug Discovery
Metabolic Stability: The 2,4,6-substitution pattern blocks the most common sites of metabolic

oxidation (para and ortho positions) by Cytochrome P450 enzymes, extending the half-life of

peptide-based therapeutics.

References

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.beilstein-journals.org/bjoc/articles/16/91
https://www.researchgate.net/publication/273432260_An_Expedient_Synthesis_of_246-Tristrifluoromethylaniline
https://patents.google.com/patent/CN107778183B/en
https://patents.google.com/patent/CN106349083A/en
https://patents.google.com/patent/CN110683959B/en
http://orgsyn.org/demo.aspx?prep=cv5p1135
https://patents.google.com/patent/CN110683959B/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1579696?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Genetic Incorporation of Fluorinated Phenylalanines

Title: Site-specific incorporation of a (19)F-amino acid into proteins as an NMR probe for

characterizing protein structure and reactivity.[8][9]

Source: PubMed / JACS

URL:[Link]

19F NMR Methodology

Title: Use of 19F NMR to Probe Protein Structure and Conformational Changes.[10][11]

[12][13]

Source: Annual Review of Biophysics

URL:[Link]

Synthesis of Fluorinated Precursors

Title: Fluorinated Phenylalanines: Synthesis and Pharmaceutical Applic
Source: Beilstein Journal of Organic Chemistry

URL:[Link]

MjTyrRS Evolution & Polyspecificity

Title: An Evolved Aminoacyl-tRNA Synthetase with Atypical Polysubstr
Source: PMC / NIH

URL:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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